Cas no 800395-56-6 (4-(4-fluoro-2-methylphenyl)butanoic acid)

4-(4-fluoro-2-methylphenyl)butanoic acid structure
800395-56-6 structure
Product Name:4-(4-fluoro-2-methylphenyl)butanoic acid
CAS No:800395-56-6
MF:C11H13FO2
MW:196.218127012253
CID:4192649
PubChem ID:12130143
Update Time:2025-08-05

4-(4-fluoro-2-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, 4-fluoro-2-methyl-
    • 4-(4-fluoro-2-methylphenyl)butanoic acid
    • EN300-1866503
    • AKOS013529760
    • 800395-56-6
    • Inchi: 1S/C11H13FO2/c1-8-7-10(12)6-5-9(8)3-2-4-11(13)14/h5-7H,2-4H2,1H3,(H,13,14)
    • InChI Key: WCLWYTROAZZGPF-UHFFFAOYSA-N
    • SMILES: C1(CCCC(O)=O)=CC=C(F)C=C1C

Computed Properties

  • Exact Mass: 196.08995782Da
  • Monoisotopic Mass: 196.08995782Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

4-(4-fluoro-2-methylphenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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4-(4-fluoro-2-methylphenyl)butanoic acid
800395-56-6
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$842.0 2023-09-18
Enamine
EN300-1866503-5g
4-(4-fluoro-2-methylphenyl)butanoic acid
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$2443.0 2023-09-18
Enamine
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$3622.0 2023-09-18
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EN300-1866503-0.05g
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$707.0 2023-09-18
Enamine
EN300-1866503-0.1g
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$741.0 2023-09-18
Enamine
EN300-1866503-0.25g
4-(4-fluoro-2-methylphenyl)butanoic acid
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$774.0 2023-09-18
Enamine
EN300-1866503-0.5g
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$809.0 2023-09-18
Enamine
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$986.0 2023-06-02
Enamine
EN300-1866503-2.5g
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$1650.0 2023-09-18
Enamine
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